1-[(2-chlorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-(2-methylsulfanylphenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17ClN2O2S/c1-26-18-9-5-4-8-17(18)22-20(25)15-10-11-19(24)23(13-15)12-14-6-2-3-7-16(14)21/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key: MSCFLLURQDTJDP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3Cl
• Molecular Formula: C20H17ClN2O2S
• Molecular Weight: 384.9 g/mol
• CAS No.: 946279-03-4

Description

The compound “1-[(2-chlorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also has chlorophenyl, methylsulfanylphenyl, and carboxamide groups attached to it.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It has a pyridine ring at its core, with various functional groups attached to it. The exact structure would need to be confirmed through techniques such as NMR or X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present in its structure. For example, the carboxamide group might participate in acid-base reactions, while the chlorophenyl group might undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups like carboxamide might make it more soluble in polar solvents. Its melting and boiling points would depend on factors like molecular weight and intermolecular forces.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be studied for various uses, such as in the development of new drugs or materials, based on its structure and reactivity.